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Compound Name: 4-Methyl-2,7-naphthyridine
CAS No.: 288141-01-5
Cat. No.: B3004409
Get Quote
. J

Executive Summary

While 1,8-naphthyridines (e.g., nalidixic acid) have historically dominated the pharmaceutical
landscape of diazanaphthalenes, the 2,7-naphthyridine scaffold has emerged as a privileged
structure in recent literature. Long considered a "forgotten isomer," recent data indicates its
critical utility in two high-value therapeutic areas: kinase inhibition (specifically MET and MASTL
kinases for oncology) and antimicrobial activity against multidrug-resistant (MDR)
Staphylococcus aureus.

This guide synthesizes the latest structure-activity relationship (SAR) data, elucidates the
molecular mechanisms of action, and provides validated experimental protocols for
synthesizing and testing these derivatives.

Structural Perspective & Pharmacophore
Analysis[1]

The 2,7-naphthyridine core (copyrine) is an isostere of isoquinoline, characterized by nitrogen
atoms at positions 2 and 7. This arrangement creates a unique electrostatic potential surface
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that differs significantly from the 1,5- or 1,8-isomers, facilitating distinct binding modes in ATP-
binding pockets and DNA minor grooves.

Scaffold Numbering and Functionalization

To interpret the SAR data correctly, researchers must adhere to the standard IUPAC
numbering, where the nitrogens are located at positions 2 and 7.

Click to download full resolution via product page

Figure 1: Standard numbering of the 2,7-naphthyridine scaffold. Note the nitrogen placement at
2 and 7, which is critical for hydrogen bond acceptor capability in kinase pockets.

Therapeutic Core 1: Oncology & Kinase Inhibition

The most significant recent advancement is the identification of 2,7-naphthyridinones as potent
kinase inhibitors. Unlike flat intercalators, these derivatives are designed to fit into the ATP-
binding cleft of specific oncogenic kinases.

MET Kinase Inhibition

The c-Met receptor tyrosine kinase is a prime target for gastric and lung cancers. Research has
validated the 2,7-naphthyridin-1(2H)-one scaffold as a solution to conformational restraints
required for selectivity.

o Key Compound: 13f (from recent literature).[1]
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e Mechanism: The lactam moiety (NH-C=0) at positions 2-1 mimics the hinge-binding motif of
ATP.

o Efficacy: Demonstrated tumor growth inhibition (TGI) of 114% in U-87 MG xenograft models
[1].[1]

MASTL (Greatwall) Kinase Inhibition

Microtubule-associated serine/threonine kinase-like (MASTL) protein is a novel target for
preventing mitotic progression in cancer cells.[2][3]

e SAR Insight: Substitutions at the 3- and 6-positions of the 2,7-naphthyridine core allow the
molecule to span the hydrophobic pocket of MASTL, selectively eradicating proliferative
cancer cells via mitotic catastrophe [2].

Cytotoxicity of Natural Alkaloids

Lophocladine B, a natural 2,7-naphthyridine alkaloid (1-amino-4-phenyl-2,7-naphthyridine),
exhibits broad-spectrum cytotoxicity.

o Target: Microtubule destabilization and Topoisomerase Il inhibition.

o Potency: IC50 values in the low micromolar range against lung and breast cancer lines [3].

Therapeutic Core 2: Antimicrobial Activity[1][5][6][7]
[8][9][10]

With the rise of resistant bacteria, the 2,7-naphthyridine scaffold has been repurposed to target
bacterial DNA gyrase, distinct from the fluoroquinolone (1,4-dihydroquinoline) mechanism.

Anti-Staphylococcal Potency

Recent studies highlight Schiff base derivatives (hydrazones) linked to the 2,7-naphthyridine
core.

o Key Compounds: 10f and 10j.[4][5][6]
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o Selectivity: Highly selective for Staphylococcus aureus (MIC = 8 mg/L for 10j) with no activity
against P. aeruginosa, suggesting a specific Gram-positive gyrase fit [4].

 Biofilm: Significant eradication of S. aureus biofilms, a property often lacking in standard
antibiotics.

Mechanism of Action: Gyrase Binding

Molecular dynamics simulations (MM/GBSA) suggest these compounds bind to the Gyrase-
DNA ternary complex.[4][5][6]

» Binding Mode: The planar naphthyridine rings stack with DNA bases (t-1t interactions), while
the hydrazone linker forms hydrogen bonds with the protein backbone.[4]

o Halogen Effect: Electron-withdrawing groups (ClI, F) on the phenyl ring of the hydrazone
enhance electrostatic binding energy [4].

Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are synthesized from
the most robust methodologies in the current literature.

Protocol A: Synthesis of 2,7-Naphthyridine Schiff Bases

A green chemistry approach using Indium(lll) triflate catalysis.

o Reagents: 2,7-naphthyridine-3-carbohydrazide (1.0 eq), substituted benzaldehyde (1.0 eq),
In(OTf)3 (5 mol%), Ethanol (solvent).

e Procedure:
o Dissolve hydrazide and aldehyde in absolute ethanol (5 mL/mmol).
o Add In(OTf)3 catalyst.
o Reflux for 2—4 hours (monitor via TLC, mobile phase CHCI3:MeOH 9:1).

o Cool to room temperature. The precipitate forms spontaneously.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.mdpi.com/1422-0067/26/21/10442
https://pubmed.ncbi.nlm.nih.gov/41226480/
https://www.researchgate.net/publication/396974114_Evaluation_of_27-Naphthyridines_as_Targeted_Anti-Staphylococcal_Candidates_with_Microbiota-Sparing_Properties
https://www.mdpi.com/1422-0067/26/21/10442
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3004409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Purification: Filter and wash with cold ethanol. Recrystallize from EtOH/DMF if necessary.

o Validation: 1H NMR must show the disappearance of the NH2 doublet (hydrazide) and
appearance of the -N=CH- singlet around 8.5 ppm.

Protocol B: Galleria mellonella In Vivo Toxicity Model

A self-validating, ethical alternative to murine models for early-stage toxicity screening.

e Subject Selection: Select healthy G. mellonella larvae (250—-350 mg), cream-colored with no
melanization.

e Grouping: n=10 per compound concentration.
e Injection:
o Prepare compound solutions in PBS/DMSO (max 5% DMSO).
o Inject 10 pL into the last left proleg using a Hamilton syringe.
e Dosing: Test 10, 100, and 500 mg/kg equivalent doses.
e Readout: Incubate at 37°C. Monitor survival at 24h, 48h, and 120h.
o Dead: Black (melanized) and immobile.
o Alive: Cream-colored and responsive to touch.

o Trustworthiness Check: Include a vehicle control (PBS/DMSO only) which must show 100%
survival, and a positive control (e.g., phenol) to verify immune response.

Visualization of Mechanism

The following diagram illustrates the dual-targeting logic of 2,7-naphthyridine derivatives in
oncology (Kinase) vs. infectious disease (Gyrase).
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Figure 2: Divergent therapeutic mechanisms. The scaffold is versatile: lactam modifications
drive kinase selectivity, while hydrazone linkers drive DNA gyrase affinity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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